Cas no 1797134-47-4 (N-(tert-Butyloxycarbonyl-piperidin-4-yl)methyl-3-chloro-5-fluorobenzamide)

• Product Name: N-(tert-Butyloxycarbonyl-piperidin-4-yl)methyl-3-chloro-5-fluorobenzamide
• CAS No: 1797134-47-4
• CID: 4552858
• Update Time: 2025-07-21

N-(tert-Butyloxycarbonyl-piperidin-4-yl)methyl-3-chloro-5-fluorobenzamide Chemical and Physical Properties

Names and Identifiers

• N-(tert-Butyloxycarbonyl-piperidin-4-yl)methyl-3-chloro-5-fluorobenzamide

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives

Additional information on N-(tert-Butyloxycarbonyl-piperidin-4-yl)methyl-3-chloro-5-fluorobenzamide

Research Brief on N-(tert-Butyloxycarbonyl-piperidin-4-yl)methyl-3-chloro-5-fluorobenzamide (CAS: 1797134-47-4)

N-(tert-Butyloxycarbonyl-piperidin-4-yl)methyl-3-chloro-5-fluorobenzamide (CAS: 1797134-47-4) is a specialized chemical compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique structural features, serves as a critical intermediate in the synthesis of various bioactive molecules, particularly those targeting neurological and oncological pathways. Recent studies have highlighted its potential in drug discovery, owing to its ability to modulate specific protein-protein interactions and enzyme activities.

The compound's molecular structure, which includes a tert-butyloxycarbonyl (Boc)-protected piperidine ring and a 3-chloro-5-fluorobenzamide moiety, provides a versatile scaffold for further chemical modifications. This versatility has been exploited in the development of novel kinase inhibitors and G-protein-coupled receptor (GPCR) modulators. Recent publications in journals such as the Journal of Medicinal Chemistry and Bioorganic & Medicinal Chemistry Letters have detailed its utility in optimizing pharmacokinetic properties and enhancing target selectivity.

One of the most notable applications of 1797134-47-4 is its role in the synthesis of small-molecule inhibitors for neurodegenerative diseases. Researchers have demonstrated its efficacy in crossing the blood-brain barrier (BBB), a critical requirement for central nervous system (CNS) therapeutics. In vitro and in vivo studies have shown promising results in models of Alzheimer's disease and Parkinson's disease, where the compound's derivatives exhibit neuroprotective effects by inhibiting aberrant protein aggregation.

In oncology, 1797134-47-4 has been utilized as a precursor for the development of targeted therapies. Its derivatives have shown potent activity against specific cancer cell lines, particularly those with mutations in the PI3K/AKT/mTOR pathway. A recent study published in Cancer Research highlighted the compound's ability to induce apoptosis in resistant cancer cells, suggesting its potential as a chemosensitizing agent. These findings underscore the importance of 1797134-47-4 in the ongoing quest for more effective and selective anticancer drugs.

The synthetic routes to 1797134-47-4 have also been a focus of recent research, with efforts directed toward improving yield and scalability. Green chemistry approaches, including catalytic hydrogenation and solvent-free reactions, have been explored to minimize environmental impact. These advancements not only enhance the compound's accessibility for large-scale production but also align with the pharmaceutical industry's growing emphasis on sustainability.

In conclusion, N-(tert-Butyloxycarbonyl-piperidin-4-yl)methyl-3-chloro-5-fluorobenzamide (CAS: 1797134-47-4) represents a valuable tool in modern drug discovery. Its multifaceted applications in neurology and oncology, coupled with ongoing innovations in synthetic methodologies, position it as a compound of enduring interest to researchers. Future studies are expected to further elucidate its mechanistic underpinnings and expand its therapeutic potential.